Cas no 2229566-43-0 (2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229566-43-0
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6123054
• PubChem ID: 165696667
• Update Time: 2025-08-02

2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• EN300-1950831
• 2229566-43-0

• Inchi： 1S/C10H11ClF3NO/c1-16-8-4-2-3-7(11)9(8)6(5-15)10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key： UHQGVTSGEPBANF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(F)(F)F)CN)OC

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine

Recent Advances in the Study of 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2229566-43-0)

The compound 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2229566-43-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This trifluoromethyl-containing amine derivative exhibits unique physicochemical properties that make it particularly valuable for drug discovery and development. Recent studies have focused on its potential as a building block for novel bioactive molecules, with particular attention to its applications in central nervous system (CNS) targeting compounds.

Structural analysis reveals that the combination of the chloro-methoxy phenyl group with the trifluoropropylamine moiety creates a distinctive pharmacophore. The electron-withdrawing effects of the trifluoromethyl group significantly influence the molecule's electronic distribution, while the chloro and methoxy substituents contribute to its steric profile. These characteristics have been exploited in recent medicinal chemistry campaigns to develop compounds with improved blood-brain barrier permeability and target binding affinity.

Recent synthetic methodologies published in 2023-2024 have demonstrated efficient routes to produce 2-(2-chloro-6-methoxyphenyl)-3,3,3-trifluoropropan-1-amine with high enantiomeric purity. A notable advancement comes from the work of Zhang et al. (Journal of Medicinal Chemistry, 2023), who developed an asymmetric hydrogenation protocol using a novel chiral ruthenium catalyst, achieving >99% ee for the (R)-enantiomer. This enantioselective synthesis is particularly important as preliminary biological data suggest significant differences in activity between the two enantiomers.

Pharmacological investigations have identified this compound as a promising scaffold for serotonin receptor modulators. In vitro studies conducted by Neuropharma Solutions Inc. (2024) demonstrated that derivatives of 2229566-43-0 show nanomolar affinity for 5-HT_2A and 5-HT₆ receptors, with subtype selectivity that could be modulated through structural modifications at the amine functionality. These findings were supported by molecular docking studies that revealed key interactions with receptor binding pockets.

The metabolic stability and pharmacokinetic properties of 2229566-43-0 derivatives have been extensively characterized in recent preclinical studies. A 2024 report in Drug Metabolism and Disposition highlighted the compound's favorable metabolic profile, with the trifluoromethyl group contributing to increased resistance to oxidative metabolism while maintaining acceptable aqueous solubility. These properties make it particularly attractive for CNS drug development where both brain penetration and metabolic stability are crucial.

Emerging applications extend beyond neurological disorders. A recent patent application (WO2024015832) discloses the use of 2229566-43-0 derivatives as anti-inflammatory agents, specifically targeting the NLRP3 inflammasome pathway. The chloro-methoxy phenyl moiety appears to play a critical role in this newly discovered activity, suggesting the compound's potential in treating inflammatory and autoimmune conditions.

Future research directions are focusing on structure-activity relationship (SAR) optimization and target identification. The compound's versatility as a building block continues to attract attention from both academic and industrial researchers, with several collaborative projects announced in 2024 to explore its full therapeutic potential across multiple disease areas.